Cas no 294-93-9 (1,4,7,10-tetraoxacyclododecane)

• Product Name: 1,4,7,10-tetraoxacyclododecane
• CAS No: 294-93-9
• Molecular Formula: C₈H₁₆O₄
• Molecular Weight: 176.21
• MDL: MFCD00005103
• CID: 36710
• PubChem ID: 24851661

1,4,7,10-tetraoxacyclododecane Properties

Names and Identifiers

• 12-Crown-4
• 1,4,7,10-Tetraoxacyclododecane
• Lithium ionophore V
• Crown
• Eoct
• Ethylene oxide cyclic tetramer
• 1,4,7,10-TETRAOXYCYCLODODECANE
• 12-CROWN 4-ETHER
• 1,4,7,10-tetraoxa-cyclododecane
• 12-Crown-4 ether
• CROWN ETHER
• 1,4,7,10-tetraoxacyclododecane
• UNII-K6069P2C2A
• BRN 1363064
• CHEMBL4566196
• 3,6,9,12-tetraoxacyclododecan
• 12 C 4
• 294-93-9
• FT-0607231
• 12C4
• 12-Crown-4, Cyclic tetramer of ethylene oxide which is specific for the lithium cation., 98%
• CCRIS 157
• 1,4,7,10-tetraoxacyclo-dodecane
• A819938
• DTXSID6059780
• XQQZRZQVBFHBHL-UHFFFAOYSA-
• LS-13523
• Q4261972
• InChI=1/C8H16O4/c1-2-10-5-6-12-8-7-11-4-3-9-1/h1-8H2
• 1,4,7,10tetraoxa-Cyclododecane
• EINECS 206-036-5
• SCHEMBL236725
• 5-19-11-00334 (Beilstein Handbook Reference)
• K6069P2C2A
• NS00028718
• 12Crown4
• AKOS015907759
• MFCD00005103
• 12-crown-4-ether
• CHEBI:32399
• 12-C-4
• C-8590
• D89315
• 12 Crown 4
• CROWN ETHER/12-CROWN-4
• DTXCID2037978
• SY048391
• 12-Crown-4-ether12C4Ethylene oxide cyclic tetramer

• MDL： MFCD00005103
• InChIKey： XQQZRZQVBFHBHL-UHFFFAOYSA-N
• Inchi： 1S/C8H16O4/c1-2-10-5-6-12-8-7-11-4-3-9-1/h1-8H2
• SMILES： C1COCCOCCOCCO1
• BRN： 1363064

Computed Properties

• Exact Mass: 176.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 176.105
• Heavy Atom Count: 12
• Complexity: 65.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• LogP: 0.06640
• PSA: 36.92000
• Refractive Index: n20/D 1.463(lit.)
• Water Partition Coefficient: MISCIBLE
• Boiling Point: 70°C/0.5mmHg(lit.)
• Melting Point: 16 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• FEMA: 3615
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Air Sensitive
• Density: 1.089 g/mL at 25 °C(lit.)

1,4,7,10-tetraoxacyclododecane Security Information

• Symbol:
• RTECS：XF0550000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S36-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2810
• Hazard Statement： H319,H330
• Warning Statement： P260,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• PackingGroup：II
• Risk Phrases： 26
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：3-9-23

1,4,7,10-tetraoxacyclododecane Customs Data

• HS CODE：29329995
• Customs Data：

  China Customs Code:

  29329995

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether